Cas no 89423-13-2 (1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-)

89423-13-2 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-
1H-Isoindole-1,3(2H)-dione, 2-nonadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-
- 2-nonadecylisoindole-1,3-dione
- 2-Nonadecyl-1H-isoindole-1,3(2H)-dione
- 89423-13-2
- DTXSID60753626
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- Inchi: InChI=1S/C27H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-28-26(29)24-21-18-19-22-25(24)27(28)30/h18-19,21-22H,2-17,20,23H2,1H3
- InChI Key: QGUQYPMQFQLNOY-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCN1C(=O)C2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 413.329379614g/mol
- Monoisotopic Mass: 413.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 37.4Ų
1H-Isoindole-1,3(2H)-dione, 2-nonadecyl- Related Literature
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
89423-13-2 (1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-) Related Products
- 5022-29-7(N-ethylphthalimide)
- 2142-01-0(2-benzyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 10108-61-9(2-(sec-Butyl)isoindoline-1,3-dione)
- 550-44-7(2-Methylisoindole-1,3-dione)
- 1515-72-6(N-Butylphthalimide)
- 883-44-3(2-(3-hydroxypropyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 1971-49-9(N-Acetylphthalimide)
- 304-17-6(N-Isopropylphthalimide)
- 2436-29-5(3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal)
- 1393359-58-4(Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate)
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